Cas no 1772-45-8 (5-Chloro-2-methyl-1,8-naphthyridine)

• Product Name: 5-Chloro-2-methyl-1,8-naphthyridine
• CAS No: 1772-45-8
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 1084030
• PubChem ID: 12266372
• Update Time: 2025-10-28

5-Chloro-2-methyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-1,8-naphthyridine
• 1,8-Naphthyridine, 5-chloro-2-methyl-
• 4-Chlor-7-methyl-1,8-naphthyridin
• 4-chloro-7-methyl-1,8-naphthyridine
• 5-Chlor-2-methyl-1,8-naphthyridin
• 5-chloro-2-methyl-[1,8]naphthyridine
• CTK0E3639
• SureCN2016453
• DB-129309
• DTXSID30483145
• 1772-45-8
• BAA77245
• SCHEMBL2016453
• GLDRQEIMGVCUET-UHFFFAOYSA-N
• 2-methyl-5-chloro-1,8-naphthyridine
• AT22589
• AKOS000320478
• CS-0448498
• A924834
• Z1198180961
• F2124-0996
• EN300-133594

• Inchi： 1S/C9H7ClN2/c1-6-2-3-7-8(10)4-5-11-9(7)12-6/h2-5H,1H3
• InChI Key： GLDRQEIMGVCUET-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C1=CC=C(C)N=2

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

5-Chloro-2-methyl-1,8-naphthyridine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-Chloro-2-methyl-1,8-naphthyridine

Comprehensive Overview of 5-Chloro-2-methyl-1,8-naphthyridine (CAS No. 1772-45-8): Properties, Applications, and Research Insights

5-Chloro-2-methyl-1,8-naphthyridine (CAS No. 1772-45-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The naphthyridine core, combined with chloro and methyl substituents, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and antibacterial agents, aligning with the growing demand for novel therapeutic scaffolds.

In recent years, the compound's relevance has surged due to its role in medicinal chemistry. Studies highlight its efficacy in modulating biological pathways, such as kinase signaling, which is critical in cancer research. The chloro and methyl functional groups enhance its binding affinity to protein targets, a feature often queried in AI-driven molecular docking simulations. This aligns with trending searches like "1,8-naphthyridine derivatives in drug design" or "CAS 1772-45-8 applications," reflecting user interest in structure-activity relationships.

From a synthetic perspective, 5-Chloro-2-methyl-1,8-naphthyridine is synthesized via multistep organic reactions, including cyclization and halogenation. Its crystalline form and solubility profiles are frequently analyzed to optimize formulation strategies, a topic of high relevance in pharmaceutical development forums. Analytical techniques like HPLC and NMR are commonly employed to characterize its purity, addressing frequent search queries such as "how to analyze naphthyridine compounds."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing fluorescent probes due to its aromatic system. The 1,8-naphthyridine skeleton's electron-rich nature enables applications in sensors and optoelectronic devices, resonating with searches like "naphthyridines in OLEDs." Its thermal stability further makes it a candidate for high-performance polymers, a trending topic in green chemistry discussions.

Environmental and safety profiles of CAS 1772-45-8 are also critical. While not classified as hazardous, its handling requires standard laboratory precautions, a point emphasized in chemical safety databases. Researchers often seek "5-Chloro-2-methyl-1,8-naphthyridine SDS" or "biodegradability of naphthyridines," underscoring the importance of sustainable chemistry practices.

In conclusion, 5-Chloro-2-methyl-1,8-naphthyridine exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific interest. As computational chemistry and high-throughput screening evolve, its role in addressing global health and technological challenges is likely to expand, making it a staple in modern chemical literature.